8-iso Prostaglandin A2
8-iso Prostaglandin A2
Isoprostanes are prostaglandin (PG)-like compounds produced in vivo by free radical-catalyzed peroxidation of arachidonoyl-containing lipids. 8-iso PGA2 is one of several isoprostanes produced from peroxidation of arachidonic acid esterified in phospholipids. 8-iso PGA2 is the dehydration product of 8-iso PGE2, a potent renal vasoconstrictor. Evidence for the in vivo production of 8-iso PGA2 has been shown in rat liver under conditions of oxidative stress. There are no published studies of the pharmacological properties of 8-iso PGA2.
Brand Name:
Vulcanchem
CAS No.:
474391-66-7
VCID:
VC0126363
InChI:
InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18-/m0/s1
SMILES:
CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O
Molecular Formula:
C20H30O4
Molecular Weight:
334.5
8-iso Prostaglandin A2
CAS No.: 474391-66-7
Reference Standards
VCID: VC0126363
Molecular Formula: C20H30O4
Molecular Weight: 334.5
| CAS No. | 474391-66-7 |
|---|---|
| Product Name | 8-iso Prostaglandin A2 |
| Molecular Formula | C20H30O4 |
| Molecular Weight | 334.5 |
| IUPAC Name | (Z)-7-[(1S,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18-/m0/s1 |
| Standard InChIKey | MYHXHCUNDDAEOZ-UKUWKSPLSA-N |
| SMILES | CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O |
| Description | Isoprostanes are prostaglandin (PG)-like compounds produced in vivo by free radical-catalyzed peroxidation of arachidonoyl-containing lipids. 8-iso PGA2 is one of several isoprostanes produced from peroxidation of arachidonic acid esterified in phospholipids. 8-iso PGA2 is the dehydration product of 8-iso PGE2, a potent renal vasoconstrictor. Evidence for the in vivo production of 8-iso PGA2 has been shown in rat liver under conditions of oxidative stress. There are no published studies of the pharmacological properties of 8-iso PGA2. |
| Synonyms | 8-epi PGA2 |
| Reference | 1.Morrow, J.D.,Minton, T.A.,Mukundan, C.R., et al. Free radical-induced generation of isoprostanes in vivo. Evidence for the formation of D-ring and E-ring isoprostanes. The Journal of Biological Chemisty 269, 4317-4326 (1994). |
| PubChem Compound | 35020890 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume